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Compound of Interest

Compound Name: Iodoacetyl chloride

Cat. No.: B104761 Get Quote

Essential Safety and Handling Guide for Iodoacetyl
Chloride
This guide provides critical safety protocols, personal protective equipment (PPE)

recommendations, and operational and disposal plans for the handling of Iodoacetyl chloride.

It is intended for researchers, scientists, and drug development professionals to ensure safe

laboratory practices.

Chemical Safety Profile
Iodoacetyl chloride is a corrosive and toxic compound that requires stringent safety

measures. It causes severe skin burns and eye damage and is toxic if swallowed, inhaled, or in

contact with skin[1]. A critical hazard is its reactivity with water, which liberates toxic gas[1][2]

[3]. The material is also sensitive to light and moisture[4][5].
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Property Data

Molecular Formula C₂H₂ClIO[4][6]

Molecular Weight 204.39 g/mol [4][6]

Boiling Point 48°C to 50°C (at 12 mmHg)[4]

Density 2.28 g/cm³[4][7]

Signal Word Danger[1][2][5]

Hazard Statements

H314: Causes severe skin burns and eye

damage[1][2][5]. EUH029: Contact with water

liberates toxic gas[1][2]. H301 + H311 + H331:

Toxic if swallowed, in contact with skin or if

inhaled.

UN Number UN3265[4]

Transport Hazard Class 8 (Corrosive Liquid)[2][4]

Packing Group II[2][4]

Required Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to create a barrier between the researcher and

the chemical. Before beginning any work, inspect all PPE for damage.

Eye and Face Protection: Wear chemical safety goggles that conform to OSHA's 29 CFR

1910.133 or European Standard EN166 regulations[3]. A full-face shield should be worn over

safety goggles if there is a splash hazard[8].

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) are required[8][9].

Inspect gloves before each use and change them immediately if you suspect

contamination[8].

Body Protection: A fully buttoned, chemical-resistant lab coat is essential. For procedures

involving larger quantities or a higher risk of splashing, a chemical-resistant apron should be

worn over the lab coat[3][8].
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Respiratory Protection: All work must be conducted in a certified chemical fume hood[2][3]. If

there is a risk of inhalation or work outside a fume hood is unavoidable, a NIOSH/MSHA

approved respirator is necessary[3][8].

Safe Handling and Storage Protocol
Adherence to proper handling and storage procedures is critical to prevent exposure and

accidental reactions.

Handling:
Ventilation: Always handle Iodoacetyl chloride in a properly functioning chemical fume

hood[2][3].

Emergency Equipment: Ensure that a safety shower and an eyewash station are easily

accessible and in close proximity to the workstation[3].

Avoid Incompatibles: Keep the compound away from water, moist air, strong oxidizing

agents, bases, and strong reducing agents[2][3][4].

General Precautions: Do not breathe mists or vapors. Avoid getting the chemical in your

eyes, on your skin, or on your clothing. Do not ingest[2][3].

Storage:
Container: Keep the container tightly closed in a dry, cool, and well-ventilated area

designated for corrosive materials[2][3].

Environmental Conditions: Protect the container from moisture and light[2][3]. Storing under

a nitrogen atmosphere is recommended[3].

Emergency and First Aid Procedures
Immediate and appropriate action is vital in the event of an exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to rinse under the eyelids. Remove contact lenses if present and easy to do so. Seek

immediate medical attention from an ophthalmologist[2][3].
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Skin Contact: Take off all contaminated clothing and shoes immediately. Wash the affected

skin area with plenty of water for at least 15 minutes. Call a physician immediately[2][3].

Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for

breathing. If breathing has stopped, provide artificial respiration. Do not use the mouth-to-

mouth method. Seek immediate medical attention[2][3].

Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Never give anything by

mouth to an unconscious person. Call a physician immediately[1][2][3].

Spill and Leak Management
In the event of a spill, follow these steps to ensure safety and proper cleanup.

Evacuate: Immediately evacuate all personnel from the affected area and secure the

entrance[2][10].

Ventilate: Ensure the area is well-ventilated[2].

Contain Spill: Use an inert, dry absorbent material such as dry sand, earth, or vermiculite to

soak up the spill. Do NOT use water[2][10].

Collect Waste: Carefully collect the absorbed material into a suitable, closed container for

disposal[2][3].

Decontaminate: Once the spill is collected, decontaminate the area. Do not wash into the

sewer[10].

Personal Protection: All personnel involved in the cleanup must wear the appropriate PPE as

described in Section 1[2].
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Caption: Workflow for Iodoacetyl Chloride Spill Response.

Disposal Plan

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b104761?utm_src=pdf-body-img
https://www.benchchem.com/product/b104761?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste containing Iodoacetyl chloride must be treated as hazardous waste.

Containers: Dispose of the contents and the container to an approved waste disposal

plant[2][3].

Regulations: All waste disposal must be in accordance with local, regional, and national

hazardous waste regulations to ensure complete and accurate classification and disposal[3].

Do not empty into drains[3].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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